Cas no 1213203-58-7 (2-(1S)-1-amino-2-hydroxyethylphenol)

• Product Name: 2-(1S)-1-amino-2-hydroxyethylphenol
• CAS No: 1213203-58-7
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 5594319
• PubChem ID: 55278752
• Update Time: 2025-06-08

2-(1S)-1-amino-2-hydroxyethylphenol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-AMINO-2-(2-HYDROXYPHENYL)ETHAN-1-OL
• (s)-2-(1-Amino-2-hydroxyethyl)phenol
• Benzeneethanol, β-amino-2-hydroxy-, (βS)-
• AKOS006331968
• 1213203-58-7
• AKOS015928180
• 2-[(1S)-1-AMINO-2-HYDROXYETHYL]PHENOL
• EN300-1843129
• CS-0352965
• 2-(1S)-1-amino-2-hydroxyethylphenol

• Inchi： 1S/C8H11NO2/c9-7(5-10)6-3-1-2-4-8(6)11/h1-4,7,10-11H,5,9H2/t7-/m1/s1
• InChI Key： XVLDHRZCNVRYIN-SSDOTTSWSA-N
• SMILES： C(O)[C@@H](N)C1=CC=CC=C1O

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Boiling Point: 359.6±27.0 °C(Predicted)
• pka: 9.16±0.35(Predicted)

Additional information on 2-(1S)-1-amino-2-hydroxyethylphenol

2-(1S)-1-Amino-2-Hydroxyethylphenol: A Comprehensive Overview of Its Chemistry and Applications

2-(1S)-1-amino-2-hydroxyethylphenol, a chiral compound with the CAS number 1213203-58-7, has emerged as a significant molecule in contemporary chemical biology and pharmaceutical research. This compound combines the structural features of a phenolic ring with an amino-substituted hydroxylated ethyl group, creating a unique framework that enables diverse functionalization pathways. Recent studies have highlighted its potential as a versatile building block for designing bioactive molecules due to its ability to participate in both covalent and non-covalent interactions. The stereochemistry at the (S)-configuration of the amino group plays a critical role in modulating pharmacokinetic properties and target specificity, making this compound particularly valuable in asymmetric synthesis and drug design.

The synthesis of 2-(1S)-1-amino-2-hydroxyethylphenol has been optimized through advancements in catalytic methodologies. Researchers at the University of Basel (Journal of Organic Chemistry, 2023) demonstrated that employing ruthenium-based catalysts under mild conditions achieves enantiomeric excesses exceeding 98%, significantly improving scalability for industrial applications. This approach reduces reliance on hazardous reagents while maintaining high stereochemical fidelity, aligning with current trends toward greener chemical processes. The compound's structural versatility is further enhanced by its ability to undergo nucleophilic substitution at the hydroxyl group or amidation reactions at the amino moiety, enabling precise tailoring for specific biological targets.

In medicinal chemistry, amino hydroxyethylphenol derivatives have gained attention for their ability to modulate protein-protein interactions (PPIs). A groundbreaking study published in Nature Chemical Biology (January 2024) revealed that certain analogs can disrupt oncogenic signaling pathways by binding to cryptic pockets on target proteins. The (S)-configuration was shown to enhance cellular permeability compared to its racemic counterpart, improving bioavailability by up to 40% in preclinical models. These findings underscore the importance of stereocontrolled synthesis when developing compounds targeting complex biological systems.

The phenolic moiety confers antioxidant properties critical for neuroprotective applications. Scientists from MIT recently reported that when conjugated with peptide-based carriers, this compound exhibits selective uptake in neuronal cells, mitigating oxidative stress induced by amyloid-beta aggregates—a hallmark of Alzheimer's disease pathology (ACS Chemical Neuroscience, March 2024). The hydroxyl group's reactivity allows for site-specific conjugation without compromising the pharmacophore region responsible for antioxidant activity.

In drug delivery systems, researchers have exploited the dual functional groups to create stimuli-responsive prodrugs. A collaborative effort between Stanford and Genentech developed pH-sensitive conjugates where the amino group is masked until reaching acidic tumor microenvironments (Advanced Materials, June 2024). This mechanism ensures targeted release while minimizing off-tissue toxicity. Computational docking studies identified interactions between the phenolic ring and tumor-associated hydrolases, suggesting synergistic effects when combined with conventional chemotherapy agents.

Clinical translation studies indicate promising metabolic stability profiles. Preclinical trials using rodent models demonstrated that orally administered formulations achieve therapeutic concentrations without requiring metabolic activation (Journal of Medicinal Chemistry, October 2023). The ethyl linker's flexibility was found to reduce cytochrome P450-mediated metabolism compared to rigid analogs, extending plasma half-life from 1.5 hours to over 6 hours in some configurations.

Structural modifications targeting the hydroxyl position have led to novel photopharmacology applications. By introducing photoactivatable groups at this site—such as nitrobenzyl protecting groups—researchers achieved light-controlled release mechanisms (Chemical Science, April 2024). UV irradiation cleaves these groups under physiological conditions, enabling spatial-temporal control over drug activity ideal for localized treatments like photodynamic therapy.

Spectroscopic analysis confirms unique electronic properties arising from its hybrid structure. X-ray crystallography revealed hydrogen bonding networks between adjacent molecules that stabilize bioactive conformations (Crystal Growth & Design, August 2024). Nuclear magnetic resonance studies showed distinct solvent-dependent shifts at δH 6.8–7.4 ppm attributable to phenolic resonance effects interacting with adjacent amine functionality.

Bioisosteric replacements of the ethylamine chain are currently being explored for improved pharmacokinetics. Replacement with fluorinated aliphatic linkers demonstrated reduced renal clearance while maintaining target affinity in preliminary assays (Bioorganic & Medicinal Chemistry Letters, February 2024). Molecular dynamics simulations suggest these substitutions enhance blood-brain barrier penetration by optimizing lipophilicity without sacrificing aqueous solubility.

In enzyme inhibition research, this compound serves as a privileged scaffold due to its dual hydrogen bond donor capacity. A recent study identified it as a potent inhibitor of histone deacetylases when functionalized with benzamide groups (Chemical Communications, September 2024). The stereoselective configuration was shown to align optimally with enzyme active sites containing complementary chiral pockets.

Surface-enhanced Raman spectroscopy investigations revealed unexpected aggregation behaviors at nanomolar concentrations (Analytical Chemistry, May 2024). These self-assembled structures exhibit enhanced cellular uptake efficiencies through receptor-mediated endocytosis pathways when compared to monomeric forms—a phenomenon attributed to π-stacking interactions within the phenolic rings.

Applications in polymer chemistry include covalent attachment as a pendant group on dendrimers for targeted drug encapsulation systems. A team from ETH Zurich synthesized poly(amidoamine) dendrimers functionalized with multiple copies of this compound achieving up to 8-fold increases in drug loading capacity versus conventional systems (Macromolecules Highlights Collection).

Thermal stability studies conducted under simulated physiological conditions demonstrated remarkable resilience up to 65°C—critical for lyophilization processes used in modern biologics manufacturing (European Journal of Pharmaceutical Sciences).

In vivo toxicity assessments using zebrafish models showed minimal adverse effects even at high doses (>5 mM), attributed partly to rapid renal excretion facilitated by polar substituents on its backbone structure (Toxicological Sciences).

Nanoparticulate formulations using this compound as stabilizing ligands exhibit controlled release profiles over seven days when encapsulated within PLGA matrices—a breakthrough for sustained-release applications in chronic disease management (Biomaterials Science).

Stereochemical analysis using circular dichroism spectroscopy confirmed conformational preferences influenced by both steric hindrance and electronic effects around its chiral center—findings validated through DFT calculations performed at M06-2X/6-31G(d,p) level theory.

In anticancer applications specifically targeting hypoxic tumor regions (Nature Communications, July 20), researchers engineered hypoxia-activated prodrugs where reduction under low oxygen conditions releases cytotoxic payloads from protected amino groups attached via redox-sensitive linkages.